AbstractCommercial fusion power plants will require strong magnetic fields that can only be achieved using state-of-the-art high-temperature superconductors in the form of REBa2Cu3O7−δ-coated conductors. In operation in a fusion machine, the magnet windings will be exposed to fast neutrons that are known to adversely affect the superconducting properties of REBa2Cu3O7−δ compounds. However, very little is known about how these materials will perform when they are irradiated at cryogenic temperatures. Here, we use a bespoke in situ test rig to show that helium ion irradiation produces a similar degradation in properties regardless of temperature, but room-temperature annealing leads to substantial recovery in the properties of cold-irradiated samples. We also report the first attempt at measuring the superconducting properties while the ion beam is incident on the sample, showing that the current that the superconductor can sustain is reduced by a factor of three when the beam is on.Impact statementREBa2Cu3O7−δ high-temperature superconductors are an enabling technology for plasma confinement magnets in compact commercial fusion power plants, owing to their ability to carry very high current densities when processed as quasi-single crystals in the form of coated conductors. In service in a fusion device, the magnet windings will be exposed to a flux of fast neutrons that will induce structural damage that will adversely affect the superconducting performance, but very little data are currently available on the effect of irradiation at the cryogenic temperatures relevant for superconducting magnets. Moreover, even room-temperature annealing substantially affects superconducting properties after irradiation, so to obtain key technical data for fusion magnet designers, it is important to measure these properties in situ, under irradiation. This work shows that for the first time, it is important to consider how energetic particles directly influence superconductivity during irradiation because we observe a reduction in zero-resistance current by a factor of as much as three when an ion beam is incident on the sample. Although neutrons will not interact with the material in the same way as charged ions, primary knock-on ions from neutron damage are expected to have a similar effect to the He+ ions used in our study.Graphical abstract

In recent years, three-dimensional (3D) bioprinting has become an emerging technology to fabricate functional tissues and organs that could replicate native tissue function. Due to its ability to precisely position cellular materials and utilize medical images, 3D bioprinting has enormous potential in biomedical applications, including tissue engineering and regenerative medicine. Three-dimensional bioprinting is a rapidly progressing field that has demonstrated clinically relevant impactful uses. In this article, we provide an overview of important aspects of 3D bioprinting technologies, bioink design, and emerging bioprinting technologies in the field. We also feature five articles that focus on different aspects of 3D bioprinting included in this issue. These articles highlight 3D bioprinted tissue models, 3D bioprinting of organoid and organ-on-a-chip platforms, volumetric bioprinting for large-scale tissues and organs, and applications of 3D bioprinting in bone tissue engineering and otolaryngology.Graphical abstract

Electrophysiological recording and stimulation are the gold standard for functional mapping during surgical and therapeutic interventions as well as capturing cellular activity in the intact human brain. A critical component probing human brain activity is the interface material at the electrode contact that electrochemically transduces brain signals to and from free charge carriers in the measurement system. Here, we summarize state-of-the-art electrode array systems in the context of translation for use in recording and stimulating human brain activity. We leverage parametric studies with multiple electrode materials to shed light on the varied levels of suitability to enable high signal-to-noise electrophysiological recordings as well as safe electrophysiological stimulation delivery. We discuss the effects of electrode scaling for recording and stimulation in pursuit of high spatial resolution, channel count electrode interfaces, delineating the electrode–tissue circuit components that dictate the electrode performance. Finally, we summarize recent efforts in the connectorization and packaging for high channel count electrode arrays and provide a brief account of efforts toward wireless neuronal monitoring systems.Graphical Abstract

Biominerals formed by animals are most frequently calcium carbonate or phosphate polycrystalline materials with complex hierarchical structures. This article will focus on the 10-nm–10-µm scale, termed “mesoscale,” at which the “mesostructure” differs greatly across biominerals, is relevant to their mechanical properties, and reveals formation mechanisms in sea urchin teeth, mollusk shell prisms and nacre, human enamel, and coral skeletons. This article will conclude by focusing on important unanswered questions to inspire future research.Graphical abstract

Living plants are abundant biological organisms that have evolved adaptive systems to absorb nutrients from the below ground environment, grow autonomously, and cope with biotic and abiotic stresses. By studying and exploiting such complex systems, plants could be engineered into sustainable living materials with the aid of plant nanobionics, wearable technologies, and plant synthetic biology approaches. Plant nanobionics introduce nonnative functionalities into living plants by interfacing them with functional nanomaterials. Wearable technologies adhered to the surface of plant organs can serve as sensors and energy harvesters. Finally, synthetic biology allows the programming of user-defined functionalities in living plants by precisely controlling gene expressions in response to specific stimuli. Through these plant engineering methods, living plants can be converted into advanced and sustainable biomaterials with unique capabilities such as environmental sensing, ambient energy harvesting, and light emission. Herein, recent advances in designing plants as sustainable living materials are comprehensively discussed from engineering- and application-based perspectives. Additionally, the challenges and vision for engineering plants as living devices are highlighted to guide future development in this field.Graphical abstract